Cas no 380230-02-4 (N,N-Bis(1S)-1-phenylethyldinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine)

• Product Name: N,N-Bis(1S)-1-phenylethyldinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine
• CAS No: 380230-02-4
• MF: C₃₆H₃₀NO₂P
• MW: 539.602670192719
• MDL: MFCD04117688
• CID: 298281
• PubChem ID: 24884726
• Update Time: 2025-04-19

N,N-Bis(1S)-1-phenylethyldinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis((S)-1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a,3,4-a']dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N,N-bis[(1S)-1-phenylethyl]-
• N,N-Bis((S)-1-phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (+)-N,N-BIS[(1S)-1-PHENYLETHYL]-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE,(11BR)
• (S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)BIS[(1S)-1-PHENYLETHYL]AMINE
• (S,S,S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHE
• (S,S,S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)aMine
• (S,S,S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)BIS(1-PHENYLETHYL)AMINE
• ]dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine.
• 3,4-a&#039
• 3,4-a']dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine
• (+)-N,N-Bis[(1S)-1-phenylethyl]- dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin- 4-amine, (11bR)
• LKZPDRCMCSBQFN-UIOOFZCWSA-N
• N,N-Bis((R)-1-phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• SCHEMBL4841739
• D4995
• AMY11672
• N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (S,S,S)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)amine
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N,N-bis[(1S)-1-phenylethyl]-, (11bS)-
• (11bR)-N,N-Bis[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• 209482-27-9
• (+)-N,N-BIS[(1S)-1-PHENYLETHYL]-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE, (11BR)
• (11bS)-N,N-Bis[(1S)-1-phenylethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N,N-bis[(1S)-1-phenylethyl]dinaphtho[1,2-f:2',1'-d][1,3,2]dioxaphosphepin-4-amine
• CS-W014426
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine
• 380230-02-4
• N,N-bis[(1S)-1-phenylethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CS-0088034
• (S,S,S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)bis(1-phenylethyl)amine, 97%
• AC9757
• AKOS016003960
• N,N-Bis((S)-1-phenylethyl)dinaphtho[2,1-d:1,2-f][1,3,2]dioxaphosphepin-4-amine
• (S)-(+)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A3,4-A']DINAPHTHALEN-4-YL)BIS[(1S)-1-PHENYLETHYL]AMINE
• (S)-(+)-(3，5-Dioxa-4-phospha-cyclohepta[2，1-a;3，4-a']dinaphthalen-4-yl)bis[(1S)-1-phenylethyl]amine.
• (11bR)-N,N-bis((S)-1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N,N-Bis(1S)-1-phenylethyldinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine

• MDL： MFCD04117688
• Inchi： 1S/C36H30NO2P/c1-25(27-13-5-3-6-14-27)37(26(2)28-15-7-4-8-16-28)40-38-33-23-21-29-17-9-11-19-31(29)35(33)36-32-20-12-10-18-30(32)22-24-34(36)39-40/h3-26H,1-2H3/t25-,26-/m0/s1
• InChI Key： LKZPDRCMCSBQFN-UIOOFZCWSA-N
• SMILES： P1(N([C@@H](C)C2C=CC=CC=2)[C@@H](C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 539.20100
• Monoisotopic Mass: 539.20141620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 88-89 °C
• Boiling Point: 710.7±63.0 °C at 760 mmHg
• Flash Point: 383.6±33.7 °C
• Solubility: Insuluble (5.9E-6 g/L) (25 ºC),
• PSA: 29.52000
• LogP: 11.05680
• Solubility: Not available
• Sensitiveness: moisture sensitive
• Specific Rotation: +13.1° (c 1.01, CHCl3)
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

N,N-Bis(1S)-1-phenylethyldinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents